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Compound of Interest

Compound Name: Bis-PEG7-NHS ester

Cat. No.: B606183 Get Quote

In-Depth Technical Guide: Bis-PEG7-NHS Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis-PEG7-NHS ester, a
homobifunctional crosslinker widely utilized in bioconjugation, drug delivery, and the

development of advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and

Proteolysis Targeting Chimeras (PROTACs).

Core Properties and Specifications
Bis-PEG7-NHS ester is a polyethylene glycol (PEG) derivative containing two N-

hydroxysuccinimide (NHS) ester groups at either end of a seven-unit PEG chain.[1][2] The

hydrophilic PEG spacer enhances the solubility of the crosslinker and the resulting conjugate in

aqueous environments, mitigating issues of aggregation and precipitation often associated with

more hydrophobic crosslinkers.[1][3] The NHS esters are highly reactive towards primary

amines (-NH2), such as those found on the side chain of lysine residues and the N-terminus of

proteins, forming stable amide bonds.[3]
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Property Value References

Molecular Weight 620.60 g/mol

Exact Mass 620.2429

Chemical Formula C26H40N2O15

Purity >98%

CAS Number 1334170-02-3

Spacer Arm Length 28.6 Å (25 atoms)

Solubility

DMSO, DMF, DCM,

Acetonitrile, Methylene

chloride

Storage Conditions -20°C, under desiccant

Applications in Research and Drug Development
The unique properties of Bis-PEG7-NHS ester make it a versatile tool in several key areas of

biopharmaceutical research:

Antibody-Drug Conjugates (ADCs): This crosslinker is employed in the synthesis of ADCs,

where it links a cytotoxic drug to an antibody.

PROTACs: It serves as a linker in the creation of PROTACs, which are designed to induce

the degradation of specific target proteins.

Bioconjugation: It is used for the intermolecular and intramolecular crosslinking of proteins

and other biomolecules containing primary amines.

Surface Modification: The hydrophilic PEG chain can be used to modify surfaces to reduce

non-specific binding.

Experimental Protocol: General Protein-Protein
Crosslinking
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This protocol outlines a general procedure for crosslinking two proteins using Bis-PEG7-NHS
ester. Optimization is often necessary for specific applications.

Materials:

Bis-PEG7-NHS ester

Protein 1 and Protein 2

Conjugation Buffer: Amine-free buffer, e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0

Quenching Buffer: Buffer containing primary amines, e.g., Tris-Buffered Saline (TBS) or

glycine solution

Anhydrous DMSO or DMF

Desalting columns or dialysis equipment

Procedure:

Protein Preparation: Dissolve the proteins in the Conjugation Buffer to a desired

concentration (e.g., 0.1 mM).

Crosslinker Stock Solution Preparation: Immediately before use, prepare a stock solution of

Bis-PEG7-NHS ester in anhydrous DMSO or DMF (e.g., 10 mM). The reagent is moisture-

sensitive, so prolonged storage of the stock solution is not recommended.

Crosslinking Reaction: Add a 10- to 50-fold molar excess of the Bis-PEG7-NHS ester stock

solution to the protein solution. The final concentration of the organic solvent should not

exceed 10% of the total reaction volume.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2

hours on ice.

Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-

50 mM and incubate for 15 minutes at room temperature.
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Purification: Remove excess crosslinker and byproducts by using a desalting column or

through dialysis against an appropriate buffer.

Analysis: Analyze the crosslinked products using techniques such as SDS-PAGE, mass

spectrometry, or size-exclusion chromatography.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the chemical reaction and a typical experimental workflow for

protein conjugation using Bis-PEG7-NHS ester.
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Fig 1. Amine-reactive conjugation pathway.
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Fig 2. Experimental workflow for bioconjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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